Cas no 2121962-22-7 (2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2121962-22-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6518246
• PubChem ID: 165467715
• Update Time: 2025-05-20

2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol
• EN300-801389
• 2121962-22-7
• 2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C13H19NO/c1-13(2,3)12-11(15)8-9-6-4-5-7-10(9)14-12/h4-7,11-12,14-15H,8H2,1-3H3
• InChI Key： STBDCUBRSFVRPJ-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=CC=2NC1C(C)(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol

2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol

2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol is a compound with the CAS number No. 2121962-22-7, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroquinolines, which are known for their versatile roles in drug discovery and chemical synthesis. The presence of the tert-butyl group and the hydroxyl (-OH) functionality introduces interesting electronic and steric effects, making it a valuable molecule for further exploration.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. For instance, researchers have demonstrated that 2-Tert-butyl-1,2,3,4-tetrahydroquinolin-3-ol exhibits promising antioxidant and anti-inflammatory activities. These findings suggest that the compound could be a potential lead for developing therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of No. 2121962-22-7 involves a multi-step process that typically begins with the preparation of a quinoline derivative followed by hydrogenation to form the tetrahydroquinoline skeleton. The introduction of the tert-butyl group is achieved through Friedel-Crafts alkylation or other suitable substitution reactions. The hydroxyl group at position 3 is introduced via oxidation or hydroxylation techniques, ensuring high regioselectivity. This compound's synthesis is not only a testament to modern organic chemistry techniques but also opens avenues for further functionalization and application studies.

In terms of applications, No. 2121962-22-7 has shown potential in the development of biologically active molecules. Its structure allows for easy modification at various positions, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent advancements in computational chemistry have also facilitated virtual screening studies using this compound as a template for drug design.

Moreover, No. 2121962-22-7 has been investigated for its role in catalysis. The presence of the hydroxyl group makes it a potential candidate for enantioselective catalysis in asymmetric synthesis. Preliminary results indicate that this compound could serve as a chiral ligand or catalyst in reactions involving carbonyl additions or aldol condensations.

The structural versatility of No. 2121962-